Cas no 1638771-33-1 (Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate)

• Product Name: Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate
• CAS No: 1638771-33-1
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD24608948
• CID: 5220032
• Update Time: 2026-03-06

Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate

• MDL： MFCD24608948
• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)4-2-10-6-5(4)11-3-12-7(6)9/h2-3,10H,1H3
• InChI Key： FVWYLRPSQZZUBV-UHFFFAOYSA-N
• SMILES： C1N=C(Cl)C2NC=C(C(OC)=O)C=2N=1

Additional information on Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate

Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate: A Comprehensive Overview

Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate, identified by the CAS registry number 1638771-33-1, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The presence of a methyl ester group at the 7-position and a chlorine substituent at the 4-position introduces unique electronic and steric properties, making it a promising candidate for various applications.

The synthesis of Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and esterifications. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the manufacturing process, aligning with the growing demand for sustainable chemical practices.

One of the most intriguing aspects of this compound is its potential in drug discovery. Pyrrolopyrimidines are known for their ability to modulate protein-protein interactions (PPIs), which are critical in many cellular processes. Studies have shown that Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate exhibits inhibitory activity against several PPIs involved in oncogenesis and neurodegenerative diseases. For instance, a recent study published in the Nature Communications journal demonstrated that this compound can disrupt the interaction between p53 and MDM2, a key pathway in cancer cell proliferation.

In addition to its therapeutic potential, this compound has also been investigated for its electronic properties in materials science. The conjugated aromatic system of pyrrolopyrimidines makes them suitable candidates for organic semiconductors and optoelectronic devices. Research conducted at the University of Cambridge revealed that films of Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate exhibit high charge carrier mobility, making them promising for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The structural versatility of this compound also extends to its use as a building block in supramolecular chemistry. The chlorine substituent at the 4-position facilitates hydrogen bonding and π–π interactions, enabling the formation of self-assembled structures with potential applications in nanotechnology. A team from Stanford University recently utilized this property to develop a novel class of stimuli-responsive materials that can reversibly switch between ordered and disordered states under external stimuli such as temperature or pH changes.

From an environmental standpoint, researchers have expressed concern over the potential ecological impact of synthetic compounds like Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate. However, recent studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This finding aligns with global efforts to develop eco-friendly chemical products that minimize environmental footprint.

In conclusion, Methyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate (CAS No. 1638771-33-1) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties make it a valuable asset in drug discovery, materials science, and supramolecular chemistry. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.